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Compound Focus: Delphinidin chloride

CAS No.: 8012-95-1

Cat. No.: S773479

Storage Conditions and Stability Data

The table below summarizes the key storage and stability information available from the search results.

. Source |
Aspect Details
Context
Recommended -20°C (for the analytical standard) [1]
Storage
Stability Factors Temperature, pH, light, oxygen [2] [3]
pH Stability Stable at pH < 3; degrades rapidly under physiological conditions  [3]
Light Sensitivity Light-sensitive; significant degradation under forced conditions [3] [4] [5]
(except UV light)
Supporting Data Instability prompts use of specialized delivery systems (e.g., [3]
small extracellular vesicles) to improve bioavailability and
efficacy.
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Experimental Protocol: Stability and Quantification

For researchers needing to verify the stability of delphinidin chloride in their lab, here is a detailed
methodology for a stability-indicating HPLC-UV method, adapted from a study on Hibiscus sabdariffa
extracts which used Delphinidin-3-O-sambubioside (a glycoside of delphinidin) as a marker [4] [5].

¢ Instrument: HPLC system with UV-Vis detector.
e Column: Eclipse Plus C18 (or equivalent reverse-phase column).
¢ Mobile Phase:
o A: Water with 0.2% Formic Acid (v/v)
o B: Acetonitrile
o Use a gradient elution program to achieve separation.
e Flow Rate: 0.8 mL/min
¢ Detection Wavelength: 525 nm
e Column Temperature: 45 °C
¢ Injection Volume: 15 pL
e Sample Preparation: Dissolve samples in an appropriate solvent (e.g., acidified methanol or the
mobile phase). Filter through a 0.45 pm or 0.22 pm membrane filter before injection.

Forced Degradation Studies

To confirm the method is "stability-indicating" (i.e., it can detect degradation products without interference),

forced degradation studies should be performed [4]:

Acidic Hydrolysis: Treat sample with 0.1 M HCI for a defined period at room temperature.
Basic Hydrolysis: Treat sample with 0.1 M NaOH.

Oxidative Degradation: Treat sample with a low concentration of hydrogen peroxide (e.g., 3%).
Thermal Degradation: Expose solid sample to elevated temperature (e.g., 60°C).

Photolytic Degradation: Expose solution to UV light.

The method is specific if there is no interference from impurities or degradation products at the retention
time of the delphinidin compound, and if significant degradation is observed under all tested conditions

except UV light [4].

This workflow visualizes the key stages of the stability assessment protocol:
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Troubleshooting Common Issues

Here are solutions to common problems related to delphinidin chloride stability:

e Unexpected Degradation Despite -20°C Storage:

o Cause & Solution: The compound is highly susceptible to pH and repeated freeze-thaw
cycles. Ensure the compound is dissolved in an acidified solvent (e.g., 0.1% formic acid

in water or methanol, pH < 3) for long-term storage as a solution. Aliquot the solution to
minimize freeze-thaw cycles [3].

e Poor Recovery or Low Apparent Potency in Bioassays:

o Cause & Solution: Rapid degradation under physiological conditions (neutral pH, 37°C) leads
to low bioavailability. Consider using advanced delivery systems, such as encapsulation in
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small extracellular vesicles (SEVs), which have been shown to enhance stability and efficacy by
2 to 100-fold in cellular models [3].

e Inconsistent HPL.C Results:

o Cause & Solution: The method may not be separating the parent compound from its
degradation products. Employ a stability-indicating method (as described above) and
validate its specificity through forced degradation studies to ensure accurate quantification [4].

Key Takeaways and Recommendations

Based on the compiled information, here are the core conclusions:

e Adhere to -20°C Storage: This is the specified and scientifically supported condition for storing the
delphinidin chloride standard [1].

¢ Control the Chemical Environment: Stability is profoundly dependent on low pH. For any solution
preparation, use acidified solvents to maintain stability [3].

e Protect from Light: Always store delphinidin chloride in amber vials or wrapped in aluminum foil to
minimize light-induced degradation [4] [3].

¢ Validate Your Methods: Use a stability-indicating HPLC method to accurately monitor the integrity of
your compound over time and under experimental conditions [4].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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